3-(3-Fluorophenyl)-4-methylpyrrolidine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-4-methylpyrrolidine
• InChI: InChI=1S/C11H14FN/c1-8-6-13-7-11(8)9-3-2-4-10(12)5-9/h2-5,8,11,13H,6-7H2,1H3
• InChI Key: TXHDANPBUSSMQY-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCC1C2=CC(=CC=C2)F

Description

3-(3-Fluorophenyl)-4-methylpyrrolidine is a pyrrolidine derivative featuring a fluorine atom at the meta position of the phenyl ring and a methyl group at the 4-position of the pyrrolidine core. Pyrrolidine derivatives are widely studied due to their conformational flexibility, which enables interactions with biological targets such as enzymes, receptors, and ion channels . The fluorine substituent enhances electronegativity and metabolic stability, while the methyl group introduces steric effects that may influence binding affinity or pharmacokinetics.

Preparation Methods

Alkylation and Arylation Reactions

One approach to synthesizing 3-(3-Fluorophenyl)-4-methylpyrrolidine could involve the alkylation or arylation of pyrrolidine derivatives. This typically requires a suitable leaving group on the pyrrolidine ring and a nucleophilic or electrophilic aromatic substitution reaction to introduce the fluorophenyl group.

Catalytic Cross-Coupling Reactions

Catalytic cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination, are versatile methods for forming carbon-nitrogen and carbon-carbon bonds. These reactions could be employed to attach a fluorophenyl group to a pyrrolidine derivative.

Ring Closure Reactions

Another strategy involves the formation of the pyrrolidine ring itself, potentially through cyclization reactions involving fluorinated precursors. This might involve the use of allylic fluorides, as seen in the synthesis of fluoropyrrolidines.

Preparation Methods for Similar Compounds

Synthesis of 3-Fluoropyrrolidines

The synthesis of 3-fluoropyrrolidines from allylic fluorides involves a 5-exo-trig iodocyclization step, followed by further transformations to introduce the fluorine atom. This method demonstrates the utility of fluorinated intermediates in forming pyrrolidine derivatives.

Chemical Reactions Analysis

Types of Reactions

3-(3-Fluorophenyl)-4-methylpyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into different amines or hydrocarbons.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

Based on the search results, here's what is known about compounds related to "3-(3-Fluorophenyl)-4-methylpyrrolidine" and their applications:

1. 4-[(3-Fluorophenoxy)phenylmethyl]piperidine and its Salts:

• Pharmaceutical Applications: This compound and its salts, particularly the methanesulfonic acid salt, are selective serotonin (5-HT) and norepinephrine (NE) reuptake inhibitors (SNRIs), making them suitable for treating central nervous system disorders .
• Potential Therapeutic Uses: These compounds may be used in the treatment of nervous bulimia, alcohol addiction, anxiety, obsessive-compulsive disorders, depression, panic, pain, pre-menstrual syndrome, social phobia, and migraine prophylaxis .
• Methanesulfonic Acid Salt: The methanesulfonic acid salt of 4-[(3-fluorophenoxy)phenylmethyl]piperidine has a high melting point compared to other salts of the same compound, which is advantageous for pharmaceutical formulations . The melting point for the methanesulfonic acid salt of the mixture of enantiomers is 158-161°C, while the (5)-4-[(3-fluorophenoxy)phenylmethyl]piperidine and (i? y )-4-[(3-fluorophenoxy)phenylmethyl]piperidine methanesulfonic acid salts melt at 191-194°C .
• Synthesis: A process exists for synthesizing the compound and its enantiomers or mixtures, involving contacting methanesulfonic acid with 4-[(3-fluorophenoxy)phenylmethyl]piperidine, its enantiomers, or mixtures thereof .

2. ((3R,4R)-4-(3-Fluorophenyl)pyrrolidin-3-yl)methanol:

• The chemical compound ((3R,4R)-4-(3-Fluorophenyl)pyrrolidin-3-yl)methanol with CAS No. 2165657-47-4 is available for purchase .

3. Pyrazolo[1,5-a]pyrimidine Derivatives:

• Anticancer Activity: While the pyrazolo[1,5-a]pyrimidin-7-ols themselves did not show growth inhibitory activity against MDA-MB 231 (human breast cancer) cells, triazole-linked glycohybrids of pyrazolo[1,5-a]pyrimidines were investigated for anticancer activity . One such compound, 7-O-propargylated pyrazolo [1,5-a]pyrimidines and 1-pyran-3,4,5-triyl triacetate, demonstrated inhibitory effects against MCF-7 cells (IC50 = 15.3 µM) .

4. Relaxin-3/RXFP3 System and RXFP3 Antagonists:

• Involvement in Physiological Processes: The relaxin-3/RXFP3 system is involved in stress responses, appetite control, and motivation .
• Potential Therapeutic Applications: RXFP3 antagonists have potential in treating metabolic syndrome and alcohol addiction . Studies have shown that RXFP3 antagonist peptide R3(B1-22)R can prevent increases in feeding induced by R3/I5 and decrease alcohol self-administration .

5. 2-Phenylthiazolidine Derivatives:

• Cardiotonic Activity: 2-phenylthiazolidine derivatives have been studied for cardiotonic activity . Introduction of a fluoro group onto the benzene ring of the piperazine moiety produced a significant increase in activity .

6. Alpelisib:

• Anticancer Treatment: Alpelisib, an FDA-approved drug, is a phosphatidylinositol 3-kinase (PI3K) inhibitor used in treating metastatic or advanced breast cancer .

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-4-methylpyrrolidine involves its interaction with specific molecular targets. It may act as a ligand for certain receptors or enzymes, modulating their activity. The fluorine atom enhances the compound’s ability to form hydrogen bonds and interact with biological molecules, potentially leading to its observed biological effects .

Comparison with Similar Compounds

Key Observations :

• Fluorine Position : The meta-fluorine in the target compound contrasts with para-fluorine in ’s dispiro derivative. Meta-substitution may alter electronic effects and target binding compared to para-substitution .
• Methyl vs. Bulky Groups : The 4-methyl group in the target compound provides moderate steric hindrance, whereas YPC-21813’s pentylpiperazinyl group enhances lipophilicity and target affinity .

Physicochemical Properties

Property	3-(3-Fluorophenyl)-4-methylpyrrolidine	YPC-21813	2-(3-Chlorophenyl)-4-methylsulfanyl-pyridine
Molecular Weight	~193.2 g/mol (estimated)	548.5 g/mol	372.8 g/mol
logP (Estimated)	2.1–2.5	4.8	3.8
Solubility	Moderate in DMSO	Soluble in DMSO	Low aqueous solubility
Synthetic Yield	Not reported	68% (analogous)	Not reported

• The target compound’s lower molecular weight and logP suggest better bioavailability than YPC-21813 but reduced membrane permeability compared to the chlorophenyl-pyridine derivative .

Biological Activity

3-(3-Fluorophenyl)-4-methylpyrrolidine is a compound of growing interest in medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, effects on various biological systems, and potential therapeutic applications based on diverse scientific literature.

Chemical Structure and Properties

The molecular formula of 3-(3-Fluorophenyl)-4-methylpyrrolidine is $C_{11}H_{12}FN$ with a molecular weight of approximately 185.22 g/mol. The compound features a pyrrolidine ring substituted with a 3-fluorophenyl group and a methyl group at the fourth position.

The biological activity of 3-(3-Fluorophenyl)-4-methylpyrrolidine primarily involves its interaction with various biomolecules, including enzymes and receptors. The presence of the fluorine atom enhances lipophilicity, which may improve binding affinity to target proteins.

Target Interactions

• Enzyme Inhibition : Studies suggest that this compound can inhibit certain enzymes involved in metabolic pathways, potentially altering their activity and influencing cellular processes (e.g., gene expression and signaling pathways) .
• Receptor Modulation : There is evidence that it may act as an antagonist or agonist at specific receptors, although detailed receptor profiles are still under investigation.

Biological Activity

Research has demonstrated that 3-(3-Fluorophenyl)-4-methylpyrrolidine exhibits several biological activities:

• Antiproliferative Effects : In vitro studies have shown that the compound can inhibit the growth of cancer cell lines, indicating potential as an anticancer agent. For example, it has been evaluated against breast and colon cancer cell lines, showing significant antiproliferative activity .
• Neuroprotective Properties : Preliminary studies suggest that this compound may have neuroprotective effects, possibly through modulation of neurotransmitter systems or reduction of oxidative stress .
• Anticonvulsant Activity : Similar compounds have been reported to possess anticonvulsant properties, suggesting that 3-(3-Fluorophenyl)-4-methylpyrrolidine could also exhibit such effects .

Table 1: Summary of Biological Activities

Activity Type	Cell Lines/Models	Observed Effects	Reference
Antiproliferative	Breast cancer cell lines	Significant growth inhibition
Neuroprotective	Neuronal cell cultures	Reduced oxidative stress
Anticonvulsant	Animal models	Decreased seizure frequency

Detailed Research Findings

• A study exploring the structure-activity relationship (SAR) indicated that modifications to the pyrrolidine ring significantly affect the compound's potency against various cancer cell lines. The introduction of different substituents on the phenyl ring was found to enhance antiproliferative effects .
• Another investigation highlighted the role of fluorine substitution in increasing binding affinity to target proteins, which could explain the observed biological activities .